Cas no 1863397-77-6 (4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one)

• Product Name: 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one
• CAS No: 1863397-77-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6343228
• PubChem ID: 127003066
• Update Time: 2025-08-05

4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylpiperidin-2-yl)pyrrolidin-2-one
• 1863397-77-6
• EN300-1841396
• 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one

• Inchi： 1S/C10H18N2O/c1-12-5-3-2-4-9(12)8-6-10(13)11-7-8/h8-9H,2-7H2,1H3,(H,11,13)
• InChI Key： HJOMVQZUHVYWFO-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1CCCCN1C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one

4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 1863397-77-6, commonly referred to as 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidinone, a five-membered lactam, with a substituted piperidine ring at the 4-position. The methylpiperidine group introduces unique electronic and steric properties, making this compound a valuable subject for research and potential applications in drug discovery.

Recent studies have highlighted the importance of 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one in the development of bioactive molecules. Its structure allows for versatile interactions with biological systems, particularly in the context of enzyme inhibition and receptor binding. Researchers have explored its potential as a modulator of various cellular pathways, including those involved in inflammation, neurodegenerative diseases, and cancer.

The synthesis of 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or nucleophilic substitutions. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for biological testing. The methylpiperidine moiety is particularly amenable to further functionalization, allowing chemists to explore a wide range of derivatives with varying substituents.

In terms of pharmacological activity, 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one has shown promise as an inhibitor of certain kinases and proteases. For instance, recent studies have demonstrated its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This property makes it a potential candidate for anti-cancer therapies targeting proliferative diseases.

Beyond its direct biological applications, 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one has also been utilized as a building block in the construction of more complex molecular frameworks. Its rigid structure and functional groups provide an excellent platform for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening.

The study of 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one has also shed light on its pharmacokinetic properties. Preclinical studies indicate that it exhibits moderate solubility and permeability, which are critical factors for drug bioavailability. However, further research is needed to optimize its pharmacokinetic profile for therapeutic use.

In conclusion, 4-(1-Methylpiperidin-2-yl)pyrrolidin-2-one (CAS No. 1863397-77-6) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and bioactivity make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.